Cas no 1311314-08-5 (N-methyl-1-phenylpiperidin-3-amine)

• Product Name: N-methyl-1-phenylpiperidin-3-amine
• CAS No: 1311314-08-5
• CID: 4587613
• Update Time: 2025-06-25

N-methyl-1-phenylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-phenylpiperidin-3-amine

Additional information on N-methyl-1-phenylpiperidin-3-amine

N-methyl-1-phenylpiperidin-3-amine (CAS No. 1311314-08-5): An Overview of Its Properties, Applications, and Recent Research

N-methyl-1-phenylpiperidin-3-amine (CAS No. 1311314-08-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as NMPPA, is a derivative of piperidine and exhibits a unique structure that confers it with a range of biological activities. The primary focus of this article is to provide a comprehensive overview of N-methyl-1-phenylpiperidin-3-amine, including its chemical properties, potential applications, and the latest research findings.

Chemical Structure and Properties

N-methyl-1-phenylpiperidin-3-amine is characterized by its piperidine ring, which is substituted with a phenyl group at the 1-position and a methyl group at the 3-position. The molecular formula of NMPPA is C₁₂H₁₇N, and its molecular weight is approximately 179.27 g/mol. The compound is typically synthesized through a series of organic reactions involving the functionalization of piperidine derivatives. Its solubility in various solvents, such as water, ethanol, and dimethyl sulfoxide (DMSO), makes it suitable for use in both laboratory and industrial settings.

The physical properties of N-methyl-1-phenylpiperidin-3-amine include a melting point of around 75°C and a boiling point of approximately 260°C under standard atmospheric pressure. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

Biological Activities and Mechanisms

N-methyl-1-phenylpiperidin-3-amine has been extensively studied for its potential biological activities. One of the most notable properties of NMPPA is its ability to interact with specific receptors in the central nervous system (CNS). Research has shown that NMPPA can act as an agonist or antagonist at certain receptors, depending on the context and concentration used.

Recent studies have highlighted the potential of N-methyl-1-phenylpiperidin-3-amine as a modulator of serotonin (5-HT) receptors. Serotonin is a neurotransmitter that plays a critical role in regulating mood, sleep, and other physiological processes. The interaction of NMPPA with serotonin receptors has been linked to its potential therapeutic effects in conditions such as depression, anxiety, and sleep disorders.

In addition to its effects on serotonin receptors, N-methyl-1-phenylpiperidin-3-amine has also been investigated for its interactions with dopamine receptors. Dopamine is another important neurotransmitter involved in reward pathways and motor control. The ability of NMPPA to modulate dopamine receptor activity suggests its potential utility in treating neurological disorders such as Parkinson's disease.

Pharmacological Applications

The unique biological activities of N-methyl-1-phenylpiperidin-3-amine have led to its exploration in various pharmacological applications. One area of significant interest is its potential use as an antidepressant. Traditional antidepressants often have limitations such as slow onset of action and side effects. NMPPA has shown promise in preclinical studies for rapid onset of action and reduced side effects, making it an attractive candidate for further development.

Anxiety disorders are another area where N-methyl-1-phenylpiperidin-3-amine may have therapeutic potential. Preclinical studies have demonstrated that NMPPA can reduce anxiety-like behaviors in animal models without causing significant sedation or cognitive impairment. These findings suggest that NMPPA could be developed into a novel anxiolytic agent with improved safety profiles compared to existing medications.

Sleep disorders are another target for the therapeutic application of N-methyl-1-phenylpiperidin-3-amine. Insomnia and other sleep disturbances are common conditions that significantly impact quality of life. Research has shown that NMPPA can improve sleep quality by modulating serotonin receptors, which are known to play a crucial role in sleep regulation.

Clinical Trials and Future Directions

The promising preclinical data on N-methyl-1-phenylpiperidin-3-amine have paved the way for clinical trials to evaluate its safety and efficacy in humans. Several phase I trials have been conducted to assess the pharmacokinetics and tolerability of NMPPA in healthy volunteers. These trials have shown that NMPPA is well-tolerated at various doses, with no serious adverse events reported.

Ongoing phase II trials are currently underway to evaluate the therapeutic potential of N-methyl-1-phenylpiperidin-3-amnine in specific patient populations, such as those with depression or anxiety disorders. Preliminary results from these trials are encouraging, with some patients showing significant improvements in symptoms compared to placebo groups.

The future directions for research on N-methyl--phenylpipridn--amnine include further optimization of its chemical structure to enhance potency and selectivity for specific receptor subtypes. Additionally, efforts are being made to develop novel delivery systems that can improve bioavailability and reduce dosing frequency.

Conclusion

N-methyl--phenylpipridn--amnine (CAS No. 1311314--08--) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure confers it with specific biological activities that make it an attractive candidate for treating various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for its development into effective treatments for unmet medical needs.